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Abstract
This technical guide provides a comprehensive overview of the chemical structure elucidation

of Koreanoside G, a novel flavonol glycoside isolated from the leaves of Epimedium koreanum

Nakai. The document details the methodologies employed for its isolation, purification, and

characterization using a combination of spectroscopic techniques, including High-Resolution

Fast Atom Bombardment Mass Spectrometry (HR-FAB-MS) and one- and two-dimensional

Nuclear Magnetic Resonance (NMR) spectroscopy. All quantitative data is presented in

structured tables for clarity and comparative analysis. Furthermore, this guide includes detailed

experimental protocols and visual representations of the elucidation workflow and the final

chemical structure, intended to serve as a valuable resource for researchers in natural product

chemistry, pharmacology, and drug discovery.

Introduction
The discovery and characterization of novel bioactive compounds from natural sources is a

cornerstone of drug development. Flavonoids, a diverse group of polyphenolic compounds, are

of particular interest due to their wide range of reported pharmacological activities.

Koreanoside G, a recently identified flavonol glycoside from Epimedium koreanum, represents

a new addition to this important class of natural products. This guide outlines the systematic

approach undertaken to fully elucidate its chemical structure.
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Isolation and Purification
The initial step in the characterization of Koreanoside G involved its isolation from the leaves

of Epimedium koreanum Nakai. A summary of the protocol is provided below.

Experimental Protocol: Isolation of Koreanoside G
Extraction: The dried leaves of Epimedium koreanum Nakai were subjected to extraction with

methanol (MeOH).

Fractionation: The resulting methanol extract was then partitioned with ethyl acetate (EtOAc).

Chromatography: The ethyl acetate fraction, which showed promising initial screening

results, was subjected to a series of chromatographic separations. This included purification

over silica gel, C18 reversed-phase silica gel, and Sephadex LH-20 columns to yield the

purified compound, Koreanoside G.

Spectroscopic Analysis and Structure Elucidation
The determination of the precise chemical structure of Koreanoside G was accomplished

through a combination of mass spectrometry and nuclear magnetic resonance spectroscopy.

Mass Spectrometry
High-Resolution Fast Atom Bombardment Mass Spectrometry (HR-FAB-MS) was utilized to

determine the molecular formula of Koreanoside G.

Table 1: Mass Spectrometry Data for Koreanoside G

Parameter Observed Value Calculated Value Molecular Formula

[M+H]⁺ (m/z) 529.1682 529.1632 C₂₇H₂₈O₁₁

The high-resolution mass spectrometry data confirmed the molecular formula of Koreanoside
G as C₂₇H₂₈O₁₁.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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One-dimensional (¹H and ¹³C) and two-dimensional (COSY, HSQC, HMBC) NMR experiments

were conducted to establish the complete connectivity and stereochemistry of the molecule.

The NMR data revealed the presence of a flavonol aglycone and a sugar moiety.

Table 2: ¹H and ¹³C NMR Spectroscopic Data for Koreanoside G (in MeOD)
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Position δC (ppm) δH (ppm, J in Hz)

Aglycone

2 157.8

3 135.9

4 179.1

5 162.7

6 99.4 6.21 (s)

7 166.8

8 108.2

9 158.4

10 106.9

1' 123.1

2' 130.1 7.78 (d, 8.8)

3' 115.0 6.81 (d, 8.8)

4' 161.2

5' 115.0 6.81 (d, 8.8)

6' 130.1 7.78 (d, 8.8)

Sugar Moiety

1'' 103.9 5.39 (d, 1.5)

2'' 72.0 4.31 (dd, 3.4, 1.5)

3'' 71.9 3.78 (dd, 9.4, 3.4)

4'' 73.4 3.39 (t, 9.4)

5'' 70.1 3.62 (m)

6'' 17.8 0.94 (d, 6.2)
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Prenyl Group

1''' 75.8

2''' 71.1 3.45 (s)

3''' 26.5 1.22 (s)

4''' 26.5 1.22 (s)

Visualizing the Elucidation and Structure
Workflow of Structure Elucidation
The following diagram illustrates the systematic workflow employed in the isolation and

structural elucidation of Koreanoside G.
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Workflow for Koreanoside G Structure Elucidation

Plant Material
(Epimedium koreanum leaves)

Extraction
(Methanol)

Fractionation
(Ethyl Acetate)

Chromatographic Purification
(Silica, C18, Sephadex)

Pure Compound
(Koreanoside G)

HR-FAB-MS Analysis

NMR Spectroscopy
(1D: 1H, 13C; 2D: COSY, HSQC, HMBC)

Molecular Formula Determination
(C27H28O11)

Structural Elucidation

Final Chemical Structure of Koreanoside G
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Chemical Structure of Koreanoside G

Hypothetical Signaling Pathway Modulated by Koreanoside G
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To cite this document: BenchChem. [Elucidation of the Chemical Structure of Koreanoside G:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15591978#koreanoside-g-chemical-structure-
elucidation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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